Cas no 627523-19-7 (1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(2-phenylethyl)-)
627523-19-7 structure
Product Name:1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(2-phenylethyl)-
CAS No:627523-19-7
MF:C20H28N2
MW:296.449725151062
CID:432829
PubChem ID:16076619
Update Time:2025-04-19
1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(2-phenylethyl)-
- N-(4-phenylbutyl)-N'-(2-phenylethyl)ethane-1,2-diamine
- 627523-19-7
- DTXSID30581938
- N~1~-(4-Phenylbutyl)-N~2~-(2-phenylethyl)ethane-1,2-diamine
- N'-phenethyl-N-(4-phenylbutyl)ethane-1,2-diamine
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- Inchi: 1S/C20H28N2/c1-3-9-19(10-4-1)13-7-8-15-21-17-18-22-16-14-20-11-5-2-6-12-20/h1-6,9-12,21-22H,7-8,13-18H2
- InChI Key: TXHQNWUCALZJII-UHFFFAOYSA-N
- SMILES: N(CCNCCC1C=CC=CC=1)CCCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 296.22544
- Monoisotopic Mass: 296.225248902g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 11
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- PSA: 24.06
1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(2-phenylethyl)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
627523-19-7 (1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(2-phenylethyl)-) Related Products
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